(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• IUPAC Name: (4-methylthiadiazol-5-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C10H12N6OS/c1-7-9(18-14-12-7)10(17)15-4-2-8(6-15)16-5-3-11-13-16/h3,5,8H,2,4,6H2,1H3
• InChI Key: NGUMCKDWWRQWKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(C2)N3C=CN=N3
• Molecular Formula: C10H12N6OS
• Molecular Weight: 264.31 g/mol

Description

Synthesis Analysis

This involves the methods used to create the compound. It can include the types of reactions used, the conditions under which the reactions were carried out, and the yield of the final product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can include information about the types of reactions the compound undergoes, the products of these reactions, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

This involves studying the properties of the compound, such as its melting point, boiling point, solubility, and stability. It can also include information about its spectral properties, such as its UV/Vis, IR, or NMR spectra.

Mechanism of Action

In the context of a bioactive compound, the mechanism of action refers to how the compound interacts with biological systems. This can involve binding to specific proteins or enzymes, disrupting cellular processes, or a variety of other actions.

Safety and Hazards

This involves studying the potential risks associated with the compound. It can include information about its toxicity, flammability, and environmental impact.